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Compound of Interest

Compound Name:
1-methyl-1H-imidazole-4-

carboxamide

Cat. No.: B140851 Get Quote

In the landscape of modern chemical research and pharmaceutical development, the utility of a

molecule is fundamentally governed by its intrinsic physicochemical properties. 1-methyl-1H-
imidazole-4-carboxamide (CAS No. 129993-47-1) represents a significant heterocyclic

building block, particularly noted for its inclusion in libraries of protein degrader building blocks.

[1] Its structure, featuring a methylated imidazole ring coupled with a carboxamide group,

presents a unique combination of hydrogen bonding capabilities, potential for ionic interactions,

and lipophilic character.

This guide provides an in-depth analysis of the core physicochemical characteristics of 1-
methyl-1H-imidazole-4-carboxamide. Moving beyond a simple data sheet, we will explore the

causality behind experimental choices for determining these properties and discuss their direct

implications for researchers, particularly those in drug discovery and materials science. The

protocols described herein are designed as self-validating systems to ensure scientific integrity

and reproducibility.
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Workflow: Qualitative Solubility Determination

Start: Add 25 mg of Compound to 5 Test Tubes

Add 0.75 mL Water

Add 0.75 mL 5% HCl

Add 0.75 mL 5% NaOH

Add 0.75 mL 5% NaHCO₃

Add 0.75 mL Diethyl Ether

Observe & Record
(Polarity)

Observe & Record
(Basicity)

Observe & Record
(Acidity)

Observe & Record
(Strong Acidity)

Observe & Record
(Lipophilicity)

End: Compile Solubility Profile
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Workflow: pKa Determination by Potentiometric Titration

Preparation

Titration

Data Analysis

Prepare Sample Solution
(e.g., 0.01 M in H₂O)

Add Sample to Vessel
Immerse Electrode

Prepare & Standardize
0.1 M HCl Titrant

Calibrate pH Meter
(pH 4, 7, 10 Buffers)

Add HCl Titrant in
Small Increments (0.1 mL)

Record pH and Volume
After Each Addition

Continue Past
Equivalence Point?

No

Plot pH vs. Volume

Yes

Determine Equivalence Point
(1st Derivative Peak)

Calculate pKa
(pH at Half-Equivalence Point)

Result: pKa Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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